Cas no 2639447-74-6 (tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

Tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate is a fluorinated pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The tert-butyl ester group enhances stability and facilitates further synthetic modifications, while the difluoromethyl moiety may improve metabolic resistance and bioavailability. The phenyl substitution at the 5-position contributes to structural diversity, making it a versatile intermediate for drug discovery. Its rigid heterocyclic core offers opportunities for selective interactions in biological systems. The compound's well-defined structure and functional groups make it suitable for structure-activity relationship (SAR) studies, particularly in the development of kinase inhibitors or CNS-targeted therapeutics.
tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate structure
2639447-74-6 structure
Product Name:tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:2639447-74-6
MF:C18H21F2N3O2
MW:349.375051259995
CID:5641225
PubChem ID:165901222
Update Time:2025-06-08

tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27783639
    • tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 2639447-74-6
    • Inchi: 1S/C18H21F2N3O2/c1-18(2,3)25-17(24)12-10-21-23-14(15(19)20)9-13(22-16(12)23)11-7-5-4-6-8-11/h4-8,10,13-15,22H,9H2,1-3H3
    • InChI Key: DIVVQEVLQZDKSB-UHFFFAOYSA-N
    • SMILES: FC(C1CC(C2C=CC=CC=2)NC2=C(C(=O)OC(C)(C)C)C=NN12)F

Computed Properties

  • Exact Mass: 349.16018325g/mol
  • Monoisotopic Mass: 349.16018325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 56.2Ų

tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

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Additional information on tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

Comprehensive Overview of tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2639447-74-6)

The compound tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2639447-74-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its versatile biological activities and applications in drug discovery. The presence of a difluoromethyl group and a tert-butyl ester moiety enhances its potential as a key intermediate in the synthesis of bioactive compounds.

In recent years, the demand for fluorinated heterocycles like tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate has surged due to their unique physicochemical properties and improved metabolic stability. Researchers are particularly interested in how the difluoromethyl group influences the compound's lipophilicity and binding affinity to target proteins. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles.

The structural complexity of tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate makes it a valuable candidate for exploring kinase inhibition and GPCR modulation, two hot topics in modern pharmacology. Its pyrazolo[1,5-a]pyrimidine core is often associated with anti-inflammatory and anticancer activities, which are highly relevant to current research on targeted therapies. The compound's CAS No. 2639447-74-6 is frequently queried in chemical databases, reflecting its importance in synthetic routes.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers advantages in protecting carboxyl functionalities during multi-step reactions. This feature is particularly useful in the development of prodrugs and bioconjugates, areas that have seen exponential growth due to advancements in ADC (antibody-drug conjugate) technology. The compound's role in peptide coupling and click chemistry applications is also under investigation, making it a subject of interest in chemical biology forums.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. The difluoromethyl moiety, while beneficial for drug-like properties, also raises questions about green chemistry and sustainable synthesis—topics that dominate contemporary discussions in chemical manufacturing. Researchers are exploring eco-friendly catalytic methods to incorporate this group, aligning with the broader industry shift toward benign-by-design principles.

In summary, tert-butyl 7-(difluoromethyl)-5-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2639447-74-6) represents a convergence of cutting-edge trends in drug discovery: fluorine chemistry, heterocyclic scaffolds, and targeted delivery systems. Its multifaceted applications ensure continued relevance in both academic and industrial research, addressing pressing questions in medicinal chemistry optimization and therapeutic innovation.

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